2-Ethoxypentan-3-one

• CAS No.: 859950-90-6
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 2-ethoxypentan-3-one
• InChI: InChI=1S/C7H14O2/c1-4-7(8)6(3)9-5-2/h6H,4-5H2,1-3H3
• InChI Key: RHLIVHZCZQIOND-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)OCC

Description

2-Ethoxypentan-3-one: is an organic compound with the molecular formula . It consists of a pentane backbone with an ethoxy group (–OCHCH) attached at the third carbon.

• The compound is a colorless liquid with a fruity odor.
• It finds applications in various fields due to its unique structure and reactivity.

Preparation Methods

Synthetic Routes:
• One common method involves the reaction of pentan-3-one (also known as diethyl ketone ) with ethanol in the presence of an acid catalyst. The reaction proceeds via an acetal formation, resulting in the formation of 2-ethoxypentan-3-one.
• The reaction can be represented as follows:

  $$\text{pentan-3-one} + \text{ethanol} \xrightarrow{\text{acid catalyst}} \text{this compound} + \text{water}$$pentan-3-one+ethanolacid catalyst​this compound+water

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential biological activity.

Medicine: May have applications in drug development.

Industry: Used in fragrance and flavor formulations.

Mechanism of Action

• The exact mechanism of action for 2-ethoxypentan-3-one depends on its specific application.
• In biological systems, it may interact with enzymes, receptors, or cellular pathways.

Comparison with Similar Compounds

Similar Compounds: